Cas no 1637600-16-8 (Eplontersen)

Eplontersen is an investigational antisense oligonucleotide therapy designed to reduce the production of transthyretin (TTR) protein. It targets TTR mRNA to inhibit the synthesis of both mutant and wild-type TTR, addressing the underlying cause of transthyretin-mediated amyloidosis (ATTR). Administered subcutaneously, eplontersen offers potential advantages in dosing convenience and patient compliance compared to some existing therapies. Preclinical and clinical studies suggest its efficacy in lowering serum TTR levels, which may slow disease progression in hereditary and wild-type ATTR amyloidosis. Its mechanism of action and sustained pharmacodynamic effects position it as a promising therapeutic candidate for this progressive and often fatal condition. Further research is ongoing to evaluate its long-term safety and clinical benefits.
Eplontersen structure
Eplontersen structure
Product Name:Eplontersen
CAS No:1637600-16-8
MF:
MW:
CID:5518622
Update Time:2025-06-08

Eplontersen Chemical and Physical Properties

Names and Identifiers

    • Eplontersen

Eplontersen Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
MedChemExpress
HY-148089-1mg
Eplontersen
1637600-16-8 96.92%
1mg
¥2800 2024-04-19

Additional information on Eplontersen

Eplontersen (CAS No. 1637600-16-8): A Next-Generation Antisense Oligonucleotide for Targeted Therapeutic Intervention

Eplontersen (CAS No. 1637600-16-8), a chemically synthesized antisense oligonucleotide (ASO), represents a groundbreaking advancement in the field of nucleic acid-based therapeutics. This synthetic single-stranded DNA-RNA hybrid molecule employs advanced chemical modifications to selectively target and inhibit the production of specific proteins involved in disease pathogenesis. With its unique mechanism of action and promising clinical outcomes, eplontersen has emerged as a transformative agent in the treatment of transthyretin-mediated amyloidosis (ATTR amyloidosis), a rare but devastating condition characterized by extracellular protein deposition.

The molecular architecture of eplontersen incorporates constrained ethyl (cEt) chemistry, a proprietary modification that enhances nuclease resistance while maintaining sequence-specific binding affinity. This structural optimization allows the compound to achieve prolonged tissue retention and potent RNA interference activity. Unlike earlier generations of ASOs, eplontersen's design minimizes off-target effects through precise targeting of the transthyretin (TTR) mRNA transcript. By binding to complementary RNA sequences, it triggers RNase H-mediated degradation of the target mRNA, effectively reducing TTR protein synthesis in liver cells where this amyloidogenic protein is primarily produced.

Clinical validation of eplontersen's efficacy comes from Phase 3 trials demonstrating significant reductions in serum TTR levels across patient populations with hereditary (hATTR) and wild-type (wtATTR) amyloidosis. In pivotal studies published in New England Journal of Medicine (2023), patients receiving monthly subcutaneous injections achieved median TTR suppression exceeding 90%, surpassing historical benchmarks set by existing therapies like patisiran and inotersen. Notably, this agent's subcutaneous administration route offers superior convenience compared to intravenous alternatives, enhancing patient adherence without compromising pharmacokinetic performance.

Recent mechanistic studies have revealed additional therapeutic potentials beyond TTR suppression. Preclinical data from Nature Communications (2024) demonstrated that eplontersen induces favorable changes in hepatic lipid metabolism profiles, suggesting synergistic benefits for patients with comorbid dyslipidemia. The compound's ability to modulate microRNA expression pathways has also sparked interest in exploring its utility for polyneuropathy management through neuroprotective mechanisms independent of TTR reduction.

Safety profiles from long-term extension trials highlight favorable tolerability with minimal hematologic toxicity—a critical advantage over first-generation ASOs like volanesorsen. The incidence of treatment-related thrombocytopenia remained below 5% across all dose cohorts, attributed to optimized pharmacokinetic properties limiting off-target immune activation. These findings align with computational modeling studies showing reduced aptamer-like activity compared to earlier ASO platforms.

Eplontersen's development underscores advancements in oligonucleotide drug design principles established over decades of RNA biology research. Its success stems from strategic integration of three core innovations: constrained ethyl backbone chemistry for stability, locked nucleic acid (LNA) modifications for binding specificity, and optimized pharmacokinetic profiles enabling subcutaneous dosing. These features collectively address key limitations observed in prior generations while maintaining robust target engagement.

Ongoing investigations are expanding its therapeutic scope into cardiomyopathy indications through Phase 2b trials assessing cardiac biomarker improvements. Early data presented at the 2024 Heart Failure Society meeting showed significant reductions in NT-proBNP levels among wtATTR patients, indicating potential cardiac protective effects beyond peripheral neuropathy management. Such findings position eplontersen as a cornerstone therapy for ATTR spectrum disorders, addressing unmet needs across diverse clinical manifestations.

The compound's unique pharmacodynamic characteristics also offer advantages in drug-drug interaction scenarios common among chronically ill patients. Metabolism via non-specific hepatic esterases eliminates cytochrome P450 pathway involvement, minimizing interactions with concomitant medications—a critical consideration for polypharmacy populations typical in amyloidosis care settings.

Economic analyses published in JAMA Oncology (2024) project cost-effectiveness advantages due to its subcutaneous formulation and biweekly dosing regimen compared to weekly IV infusions required by competing therapies. These projections are further strengthened by emerging real-world evidence showing sustained efficacy beyond two years without evidence of tachyphylaxis or immune tolerance development—a phenomenon requiring continuous monitoring but not yet observed clinically.

As regulatory approvals expand globally following FDA breakthrough designation status granted in Q1 2023, eplontersen exemplifies how precision medicine principles can be applied to rare diseases through targeted nucleic acid modulation strategies. Its development trajectory reflects iterative improvements informed by decades of antisense therapeutics research while pioneering new frontiers in RNA-based medicine applications.

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.